Cas no 2228514-42-7 (2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228514-42-7
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6000727
• PubChem ID: 165715225
• Update Time: 2025-05-21

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)cyclopropane-1-carboxylic acid
• 2228514-42-7
• EN300-1882405

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-13(4-5-18-7-13)9-6-8(9)10(15)16/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： DVMKEVMEOCGQSD-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1CC1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2228514-42-7 and Product Name: 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid

The compound identified by the CAS number 2228514-42-7 and the product name 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of a cyclopropane ring and an oxolane moiety, combined with a tert-butoxy carbonylamino group, makes this compound a versatile scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The cyclopropane ring, known for its strain and rigidity, often enhances the binding affinity of molecules to biological targets. In contrast, the oxolane group introduces an additional layer of complexity, enabling selective interactions with specific enzymes or receptors. The (tert-butoxy)carbonylamino substituent further contributes to the molecule's stability and reactivity, making it an attractive candidate for further functionalization.

Current research in medicinal chemistry emphasizes the importance of designing molecules with optimized pharmacokinetic properties. The structural features of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid align well with these principles. The cyclopropane ring can improve metabolic stability, while the oxolane group can enhance solubility and bioavailability. Additionally, the tert-butoxy carbonylamino moiety provides a handle for further derivatization, allowing chemists to fine-tune the compound's properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential in modulating biological pathways associated with inflammation and cancer. Studies have shown that molecules containing cyclopropane rings can exhibit anti-inflammatory effects by inhibiting key enzymes such as COX-2. Furthermore, oxolane derivatives have been reported to interact with DNA-binding proteins, suggesting their utility in anticancer therapies. The (tert-butoxy)carbonylamino group adds another dimension to these interactions by stabilizing reactive intermediates or enhancing binding affinity.

The synthesis of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid represents a testament to the ingenuity of modern synthetic chemistry. The process involves multiple steps, including ring formation reactions and protective group strategies, which are critical for achieving high yields and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex framework of this molecule efficiently.

From a commercial perspective, the development of novel pharmaceutical compounds like 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid is driven by the need for innovative treatments addressing unmet medical needs. Pharmaceutical companies are increasingly investing in research and development to discover molecules that can outperform existing therapies. The unique structural attributes of this compound position it as a promising candidate for further investigation in preclinical studies.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying lead compounds for drug development. By leveraging these technologies, researchers can rapidly evaluate the binding properties of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid to various biological targets. This approach not only saves time but also reduces costs associated with traditional screening methods.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)cyclopropane-1-carboxylic acid, identified by CAS number 2228514-42-7, exemplifies the cutting-edge advancements in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting inflammation and cancer. As research continues to uncover new applications for this compound, it is likely to play a significant role in future drug discovery efforts.